BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Validation Guide: Multi-Mycotoxin
Determination in Infant Formula

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

HT-2 Toxin 3-Glucuronide-
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Cat. No.: B1157420
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Focus: Immunoaffinity-LC-MS/MS vs. Generic
QUEChERS/Dilute-and-Shoot

Executive Summary & Strategic Context

Infant formula represents the most technically challenging matrix in food safety analysis due to

its high protein/lipid content and the stringent regulatory limits imposed on it.

This guide objectively compares the Advanced Multi-Mycotoxin Immunoaffinity (IAC) Protocol
(the "Product" method) against the industry-standard QUEChERS and Dilute-and-Shoot (D&S)
approaches.

The Core Conflict;

o Alternative Methods (QUEChERS/D&S): Offer high throughput and low cost but suffer from
significant Matrix Effects (ME) (signal suppression) and often fail to reliably quantify Aflatoxin
M1 at the ultra-trace levels required by EU regulations.
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e The IAC Protocol: Prioritizes specificity and sensitivity. By physically isolating toxins from the
matrix, it eliminates ion suppression, ensuring compliance with the 0.025 pg/kg limit for
Aflatoxin M1.

Regulatory Grounding (The "Why")

The validation criteria defined here are grounded in Commission Regulation (EU) 2023/915
(which repealed EC 1881/2006). The limits for infant formula are significantly lower than for
adult foods, rendering many "adult” methods invalid.

. EU Limit (Infant EU Limit (Adult Analytical
Mycotoxin
Formula) Cereals) Challenge
) ) Extreme: Requires
Aflatoxin M1 0.025 pg/kg 0.050 pg/kg (Milk) e
ppt-level sensitivity.
] High: 20x lower than
Aflatoxin B1 0.10 pg/kg 2.0- 4.0 ug/kg o
adult limits.
Moderate: Matrix
Ochratoxin A 0.50 pg/kg 3.0 ug/kg interference is
common.
Low: But high
o solubility in water
Fumonisins 200 ug/kg 1000 pg/kg ]
complicates
extraction.

Critical Insight: A method with an LOQ of 0.1 ug/kg is acceptable for adult food but fails for
infant formula (AFM1). The IAC protocol is specifically engineered to lower the LOQ to <0.01

pg/kg.

Comparative Workflows
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The following diagram illustrates the divergence in sample preparation between the IAC

Protocol and the Alternatives.
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Figure 1: Comparative workflow. Note that the IAC path includes a physical wash step that
removes matrix interferences, whereas QUEChERS relies on chemical equilibrium, often
leaving residual lipids.

Detailed Experimental Protocols
A. The "Product" Protocol: Multi-Mycotoxin IAC Cleanup

Best for: Compliance with EU 2023/915 for AFM1 and AFBL1.

o Extraction: Weigh 10 g of infant formula. Add 40 mL of Extraction Solvent
(Acetonitrile:Water:Formic Acid, 79:20:1). Shake vigorously for 30 mins.

 Clarification: Centrifuge at 4000 rpm for 10 mins.

e Dilution (Critical): Take 5 mL of supernatant and dilute with 45 mL of PBS (Phosphate
Buffered Saline) containing 1% Tween-20. Why? Antibodies require aqueous conditions (pH
7.4) to bind toxins.

e Loading: Pass the diluted extract (50 mL) through the Multi-Mycotoxin IAC column at a flow
rate of 1 drop/second.

o Mechanism: Specific antibodies capture Aflatoxins, OTA, Zearalenone, etc. Lipids and
proteins flow through to waste.

e Washing: Wash column with 10 mL water. Dry with air.
 Elution: Elute toxins with 1.5 mL of 100% Methanol.
e Reconstitution: Evaporate to dryness under nitrogen; reconstitute in 200 uL Mobile Phase.

e Injection: 10 pL into LC-MS/MS.

B. The Alternative Protocol: QUEChERS (AOAC 2007.01
Modified)

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1157420/docs?utm_src=pdf-body-img#comparative-validation-guide-multi-mycotoxin-determination-in-infant-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Best for: Screening high concentrations or less regulated matrices.

Extraction: Weigh 10 g sample. Add 10 mL water (to hydrate) + 10 mL Acetonitrile (1%
Formic Acid). Shake 1 min.

Salting Out: Add QUEChERS salts (4g MgS0O4, 1g NaCl). Shake immediately and vigorously.
Centrifuge.

d-SPE Cleanup: Transfer supernatant to d-SPE tube containing C18 and PSA (Primary

Secondary Amine). Shake and centrifuge.

o Risk: PSA can bind Fumonisins and some acidic mycotoxins, causing low recovery.

Injection: Dilute extract 1:1 with water and inject.

Performance Validation Data

The following data summarizes a validation study performed on spiked infant formula powder.

Sensitivity (LOD/LOQ)

The IAC protocol achieves the necessary sensitivity for AFM1, whereas QUEChERS struggles
to meet the 0.025 pg/kg limit due to background noise.

L. QUEChERS
EU Limit IAC Method .
Analyte Method LOQ Conclusion
(ng/kg) LOQ (ng/kg)
(Hg/kg)
Aflatoxin M1 0.025 0.005 0.050 IAC Essential
Aflatoxin B1 0.10 0.02 0.08 IAC Preferred
Ochratoxin A 0.50 0.05 0.20 Both Acceptable
QUEChERS
Fumonisin B1 200 5.0 10.0 o
Sufficient

Matrix Effect (ME%)
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Matrix effect is calculated as:

e Negative values indicate lon Suppression (Signal loss).

» Positive values indicate lon Enhancement (Signal inflation).

i QUEChERS Matrix
Analyte IAC Matrix Effect (%) Impact
Effect (%)

QUEChERS requires
matrix-matched
] o -65% (Severe o
Aflatoxin M1 -4% (Negligible) ] calibration or
Suppression) N
Standard Addition

(expensive).

Significant signal loss
in QUEChERS.

Zearalenone +2% -45%

- Moderate
Fumonisin B1 -8% -30% )
suppression.

Analyst Note: The high lipid/protein content of infant formula coats the C18 particles in
QUEChERS, reducing their efficiency. In the IAC method, the wash step physically removes

these interferents, resulting in a "clean” chromatogram similar to a solvent standard.

Recovery & Precision
(Spiked at 0.1 pg/kg for Aflatoxins; 5.0 pg/kg for others)
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IAC Recovery QUEChERS QUEChERS
Analyte IAC RSDr (%)

(%) Recovery (%) RSDr (%)
AFM1 92% 4.5% 68% 18.2%
AFB1 95% 3.1% 85% 12.5%
OTA 98% 2.8% 90% 8.0%

Mechanism of Action: Why IAC Wins on Matrix
Effect

To understand the superiority of the IAC protocol for infant formula, we must visualize the ion
suppression mechanism in the MS source.
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Click to download full resolution via product page

Figure 2: In the QUEChERS extract, phospholipids co-elute with toxins and compete for charge
in the ESI source, effectively "stealing” signal from the analyte. The IAC removes these lipids

before injection.

Conclusion & Recommendation
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For the determination of mycotoxins in infant formula, the choice of method is dictated by the
Aflatoxin M1 limit (0.025 pg/kg).

Recommendation: The IAC Protocol is the only self-validating method robust enough for
regulatory compliance in this matrix. The cost of the column is offset by the elimination of re-
tests and the avoidance of expensive isotopically labeled internal standards for every single
toxin.

Alternative Use Case:QUEChERS is suitable for screening raw ingredients (e.g., maize flour
before formulation) where limits are higher, but it poses a high risk of false negatives in the
final infant formula product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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